3-Amino-2-cyano-3-(ethylmethylamino)propenenitrile

• Molecular Formula: C7H10N4
• Molecular Weight: 150.18 g/mol
• IUPAC Name: 2-[amino-[ethyl(methyl)amino]methylidene]propanedinitrile
• InChI: InChI=1S/C7H10N4/c1-3-11(2)7(10)6(4-8)5-9/h3,10H2,1-2H3
• InChI Key: DUTGUQWMXUJOLG-UHFFFAOYSA-N
• Canonical SMILES: CCN(C)C(=C(C#N)C#N)N

Description

3-Amino-2-cyano-3-(ethylmethylamino)propenenitrile is a useful research compound. Its molecular formula is C7H10N4 and its molecular weight is 150.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

An attempted preparation by the method of Example VI, part C, was unsuccessful. Thus, a mixture of 129 g of potassium tricyanomethanide, 59 g of ethylmethylamine, and 2000 ml of dimethoxyethane was treated with 65 ml (96 g) of methanesulfonic acid added dropwise during 30 min. The reaction was mildly exothermic and solid formation was noted during addition of the methanesulfonic acid. The reaction mixture was heated under reflux for one hour and was allowed to stand two days at ambient temperature. The solids were removed by filtration and the filter cake was washed with toluene. The combined filtrate and washings were evaporated under reduced pressure. The residue was heated to 200° in an oven. The residue was removed from the oven and water was added immediately. The near boiling aqueous suspension was treated with charcoal and filtered through a mat of Filter-Aid® diatomaceous earth in a large, steam heated, Buchner funnel. The aqueous filtrate was allowed to cool, producing crystals. The crystals were collected by filtration, dried, and recrystallized from acetonitrile to yield 86 g of 3-amino-2-cyano-3-(ethylmethylamino)propenenitrile, mp 140°-141°. The ir spectrum was consistent with the assigned structure.